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Dienogest-d4 is a deuterium-labeled form of Dienogest, which is a synthetic progestin belonging to the 19-

nortestosterone derivative family. [1]. It is primarily used as an internal standard in analytical chemistry. The

table below summarizes its key characteristics:

Attribute Description

Chemical
Name

2-((8S,13S,14S,17R)-17-Hydroxy-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-
dodecahydro-1H-cyclopenta[a]phenanthren-17-yl-2,2-d2)acetonitrile-d2 [2] [3]

Molecular
Formula

C₂₀H₂₁D₄NO₂ [4] [2]

Molecular
Weight

315.44 g/mol [4]

Primary
Application

Used as a tracer and internal standard for quantitative analysis via LC-MS, GC-MS, or
NMR [4].

Deuteration
Sites

The "-d4" denotes four deuterium atoms (²H or D), specifically located on the two
methylene groups of the 17-hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-

17H-cyclopenta[a]phenanthren-3-one acetonitrile side chain. [2] [3]
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While a direct synthesis route for Dienogest-d4 was not found, several patents and publications detail the

synthesis of Dienogest itself. Understanding the synthesis of the parent compound is a foundational step for

developing a deuterated version. The following diagram outlines a generalized synthesis workflow based on

the searched literature.

Raw Material
(E.g., Estrone-3-methylether)

Protection/Functionalization
(May involve ketone protection,

epoxidation)

Ring-Opening & Rearrangement
Reagents may include:

- Organic Solvents (THF, DMF)
- Bases (KOH, NaOH, Et₃N)

Alkylation
(Introduction of cyanomethyl group)

Deprotection/Final Modification
Key steps aim to construct

the specific steroidal
structure with the C-17

cyanomethyl group.
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Generalized synthesis workflow for Dienogest

Key synthetic methods and reagents identified in the search results include:
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Key Starting Material: One patent highlights the use of estrone-3-methylether as a starting

material. [5]
Critical Steps: The general process involves key transformations such as epoxidation, ring-
opening reactions, and protection/deprotection steps. A crucial stage is the introduction of the
cyanomethyl group at the C-17 position, which is a characteristic structural feature of Dienogest. [5]

Reagents and Conditions: The synthesis employs various reagents, including:
Organic Solvents: Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), acetone, ethanol,

isopropanol, methanol, dimethylsulphoxide (DMSO). [5]
Bases: Potassium hydroxide (KOH), sodium hydroxide (NaOH), triethylamine, potassium tert-

butoxide, sodium methoxide, sodium ethoxide. [5]
Other Reagents: Acetyl chloride, perchloric acid, pyridine. [5]

How to Approach the Synthesis of Dienogest-d4

Producing a deuterated version like Dienogest-d4 typically involves introducing the deuterium atoms at a

specific step in the synthesis of the parent compound. The search results indicate that the four deuterium

atoms are on the acetonitrile side chain. [2] [3] Therefore, the most plausible approach is to use a deuterated

reagent (e.g., CD₂(CN)₂ or a similar synthon) when constructing this side chain.

Given the commercial availability of Dienogest-d4 is through custom synthesis [2] [3], the exact protocol is

likely proprietary. To proceed, I suggest the following:

Consult Specialized Literature: Perform a deep dive into scientific databases using keywords like
"deuterium labeling of steroidal nitriles" or "synthesis of deuterated 19-norsteroids."

Contact Suppliers Directly: Reach out to companies like MedChemExpress (MCE) [4] or Simson
Pharma [3], as they may provide technical dossiers or collaborate on custom synthesis projects.

Analyze the Parent Route: A detailed retro-synthetic analysis of the known Dienogest pathways [6]
[5] will be essential to identify the precise stage where a deuterated building block can be

incorporated.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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